Cas no 1416347-88-0 (4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol)

• Product Name: 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol
• CAS No: 1416347-88-0
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5189652
• Update Time: 2025-05-23

4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

• 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol
• Phenol, 4-[3-(4-hydroxyphenyl)-1H-1,2,4-triazol-5-yl]-2-methoxy-

• Inchi： 1S/C15H13N3O3/c1-21-13-8-10(4-7-12(13)20)15-16-14(17-18-15)9-2-5-11(19)6-3-9/h2-8,19-20H,1H3,(H,16,17,18)
• InChI Key： ZMSYRKYDJMBKBV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2NN=C(C3=CC=C(O)C=C3)N=2)C=C1OC

Additional information on 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol

Introduction to Compound CAS No. 1416347-88-0: 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol

The compound with CAS No. 1416347-88-0, known as 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and materials science. This compound is characterized by its unique triazole ring structure, which plays a pivotal role in its chemical reactivity and biological activity. The presence of the hydroxy group and methoxy group further enhances its functional versatility, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound as a neuroprotective agent. Researchers have demonstrated that the triazole moiety in the molecule exhibits significant antioxidant properties, which are crucial for combating oxidative stress in neuronal cells. This makes it a promising candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, the compound's ability to modulate cellular signaling pathways has opened new avenues for its use in cancer therapy.

The synthesis of 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol involves a multi-step process that incorporates advanced organic chemistry techniques. The key step involves the formation of the triazole ring through a click chemistry reaction, which ensures high efficiency and selectivity. This method has been optimized in recent years to improve yield and purity, making large-scale production feasible for industrial applications.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles. Studies conducted in preclinical models have shown that it can cross the blood-brain barrier efficiently, which is essential for its neuroprotective effects. Additionally, its metabolic stability has been evaluated comprehensively, revealing that it undergoes minimal hepatic metabolism, thereby reducing the risk of adverse drug interactions.

The biological activity of 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol is further enhanced by its ability to interact with specific protein targets. For instance, it has been shown to inhibit key enzymes involved in inflammation and apoptosis pathways. This dual functionality positions it as a potential multi-target drug candidate with broad therapeutic applications.

From an environmental standpoint, the compound's synthesis and application have been designed with sustainability in mind. The use of eco-friendly solvents and catalysts during the manufacturing process aligns with current green chemistry principles. Moreover, its biodegradability has been assessed to ensure minimal environmental impact upon disposal.

In conclusion, CAS No. 1416347-88-0, or 4-[5-(4-Hydroxy-phenyl)-2H-[1,2,4]triazol-3-yl]-2-methoxy-phenol, represents a cutting-edge advancement in chemical innovation. Its unique structural features and diverse biological activities make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play a significant role in shaping future therapeutic interventions.